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Compound of Interest

2,4-Bis(bromomethyl)-1,3,5-
Compound Name:
triethylbenzene

Cat. No.: B068364

This guide provides a comparative overview of the characterization data for 1,3,5-
Tris(bromomethyl)-2,4,6-triethylbenzene and other related bromomethylated benzene
derivatives. The information is intended for researchers, scientists, and professionals in drug
development to facilitate the selection of appropriate building blocks for synthesis and
functionalization.

Characterization Data of Bromomethylated Benzenes

The following table summarizes the key characterization data for 1,3,5-
Tris(bromomethyl)-2,4,6-triethylbenzene and several other common bromomethylated benzene
compounds to allow for easy comparison.
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Molecular . 'H NMR 13C NMR
Molecular . Melting
Compound Weight ( . (CDCI3) 6 (CDCl3) 6
Formula Point (°C)
g/mol ) (ppm) (ppm)

1,3,5-
Tris(bromome
thyl)-2,4,6- CisH21Brs 441.04 Not specified Not specified Not specified
triethylbenze
ne
o- 4.68 (4H, s),

. 30.1, 129.6,
bis(Bromome  CsHsBrz 263.96 98.4-99.8 7.26-7.39

131.2,136.7

thyl)benzene (4H, m)
m- 4.48 (4H, s), 33.0, 129.1,
bis(Bromome CsHsBr2 263.96 77.7-79.4 7.33 (3H, m), 129.3, 129.6,
thyl)benzene 7.43 (1H, m) 138.4
p_

_ 4.48 (4H, s), 33.0, 129.6,
bis(Bromome  CsHsBrz 263.96 143.6-145.8

7.37 (4H, s) 138.1

thyl)benzene
1,3,5- 4.45 (6H, s),

. 32.4,129.8,
Tris(oromome  CoHoBr3 356.88 104.9-107.5 7.26-7.36 139.2
thyl)benzene (3H, s) '
1-Bromo-

P 4.41 (2H,s),  31.3,33.4,

o CoHsBra 435.78 100.1-103.3 4.61 (4H, s), 126.5, 131.8,
tris(bromomet

7.44 (2H, s) 138.0, 139.0
hyl)benzene

Note: Specific data for 2,4-Bis(bromomethyl)-1,3,5-triethylbenzene was not readily available

in the searched literature. Data for 1,3,5-Tris(bromomethyl)-2,4,6-triethylbenzene was also

limited, with a reported molecular weight of 441.04 g/mol [1].

Experimental Protocols

Detailed methodologies for the synthesis and characterization of bromomethylated benzenes

are crucial for reproducibility. Below are representative experimental protocols.
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Synthesis of 1,3,5-Tris(bromomethyl)benzene

A common method for the synthesis of 1,3,5-Tris(bromomethyl)benzene involves the
bromination of mesitylene.

Procedure:

e Mesitylene (1 equivalent), N-bromosuccinimide (NBS, 3 equivalents), and benzoyl peroxide
(0.3 equivalents) are combined in a round-bottom flask with carbon tetrachloride (CCls) as
the solvent.[2]

e The reaction mixture is refluxed at approximately 70°C for 6 hours.[2]

e Upon completion, the mixture is cooled, and the succinimide byproduct is removed by
filtration.[2]

e The solvent is evaporated from the filtrate to yield the crude product, which can be further
purified by recrystallization.[2]

Characterization Techniques

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are typically
recorded on a spectrometer (e.g., 300 or 400 MHz) using deuterated chloroform (CDCIs) as
the solvent and tetramethylsilane (TMS) as an internal standard.

e Melting Point: Melting points are determined using a standard melting point apparatus.

« Infrared (IR) Spectroscopy: IR spectra are obtained using a Fourier-transform infrared (FTIR)
spectrometer, often with samples prepared as potassium bromide (KBr) pellets.

Visualizations
Experimental Workflow for Synthesis and
Characterization

The following diagram illustrates a general workflow for the synthesis and characterization of
bromomethylated benzene derivatives.
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Caption: General workflow for synthesis and characterization.

Structural Comparison of Bromomethylated Benzenes

This diagram illustrates the structural relationships between different isomers of

bis(bromomethyl)benzene and the tris-substituted derivatives.
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Caption: Structural relationships of bromomethylated benzenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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